Cas no 871793-01-0 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-iodo-7-[2,3-O-(1-methylethylidene)-β-D-ribofuranosyl]-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-iodo-7-[2,3-O-(1-methylethylidene)-β-D-ribofuranosyl]-
• CAS No: 871793-01-0
• MF: C₁₄H₁₇IN₄O₄
• MW: 432.213655233383
• CID: 6968293
• PubChem ID: 66589455
• Update Time: 2025-08-07

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-iodo-7-[2,3-O-(1-methylethylidene)-β-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL60676
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-iodo-7-[2,3-O-(1-methylethylidene)-
• A-D-ribofuranosyl]-
• 871793-01-0
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-iodo-7-[2,3-O-(1-methylethylidene)-β-D-ribofuranosyl]-

• Inchi： 1S/C14H17IN4O4/c1-14(2)22-9-7(4-20)21-13(10(9)23-14)19-3-6(15)8-11(16)17-5-18-12(8)19/h3,5,7,9-10,13,20H,4H2,1-2H3,(H2,16,17,18)/t7-,9-,10-,13-/m1/s1
• InChI Key： ODTWWJKXEQAEDH-QYVSTXNMSA-N
• SMILES： IC1C2=C(N)N=CN=C2N(C=1)[C@H]1[C@H]2[C@@H]([C@@H](CO)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 432.02945Da
• Monoisotopic Mass: 432.02945Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 105Ų